2-(1,3-thiazol-5-yl)piperidine dihydrochloride
Description
2-(1,3-thiazol-5-yl)piperidine dihydrochloride is a chemical compound with the molecular formula C8H13ClN2S . Thiazoles, which this compound is a derivative of, are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Synthesis Analysis
The synthesis of thiazole derivatives, including 2-(1,3-thiazol-5-yl)piperidine dihydrochloride, often involves the interaction of aminonitrile with salts and esters of dithioacids, carbon oxysulfide, carbon disulfide, and isothiocyanates . Further modification of thiazole-based compounds at different positions can generate new molecules with potent antitumor, antioxidant, and antimicrobial activities .Molecular Structure Analysis
Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazoles, including 2-(1,3-thiazol-5-yl)piperidine dihydrochloride, are basic scaffolds found in many natural compounds and synthetic drugs . They are used in the field of photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 . The specific physical and chemical properties of 2-(1,3-thiazol-5-yl)piperidine dihydrochloride are not specified in the retrieved papers.Future Directions
The future directions for 2-(1,3-thiazol-5-yl)piperidine dihydrochloride and other thiazole derivatives could involve further exploration of their pharmaceutical and biological activities. This could include the development of new molecules with potent antitumor, antioxidant, and antimicrobial activities through modification of thiazole-based compounds at different positions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,3-thiazol-5-yl)piperidine dihydrochloride involves the reaction of 1,3-thiazole-5-carboxaldehyde with piperidine followed by reduction and salt formation.", "Starting Materials": [ "1,3-thiazole-5-carboxaldehyde", "piperidine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 1,3-thiazole-5-carboxaldehyde is reacted with piperidine in the presence of a suitable solvent and a catalyst to form 2-(1,3-thiazol-5-yl)piperidine.", "Step 2: The resulting product is then reduced using sodium borohydride to form the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 2-(1,3-thiazol-5-yl)piperidine." ] } | |
CAS RN |
2613383-02-9 |
Product Name |
2-(1,3-thiazol-5-yl)piperidine dihydrochloride |
Molecular Formula |
C8H14Cl2N2S |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
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